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Compound of Interest

3-(3-Methoxyphenyl)cyclohexan-1-
Compound Name:
amine

Cat. No.: B12982127

Get Quote

Toxicology Screening Guide: 3-(3-
Methoxyphenyl)cyclohexan-1-amine
Compound Identity & Structural Relevance[1][2]

3-(3-Methoxyphenyl)cyclohexan-1-amine is a 1,3-disubstituted arylcyclohexylamine. Unlike
the geminal (1,1) substitution seen in dissociative anesthetics (e.g., 3-MeO-PCP) or the vicinal

\

(1,2) substitution in Tramadol, the 1,3-arrangement introduces unique conformational
constraints that often shift pharmacology toward Sigma-1 (

) receptor agonism and Monoamine Reuptake Inhibition, while potentially reducing NMDA
channel blockade affinity.

Structural Classification
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Feature Specification Toxicological Implication

Lipophilic backbone; high BBB

Core Scaffold Cyclohexane ring _
penetration.[1]
High metabolic susceptibility
Amine Position C1 (Primary Amine) (MAO deamination); potential
for active metabolites.
Reduces steric bulk at the
amine; favors
Aryl Position C3 (Meta-substitution)

receptor binding over NMDA

pore blockade.

Associated with SERT/NET

3-Methoxy (-OCH affinity (cf. Tramadol,

Substituent ) )
) Venlafaxine); metabolic O-

demethylation risk.

In Silico & Physicochemical Profiling (Tier 0)

Before wet-lab screening, these predicted parameters define the solubility limits and dosing

vehicles for toxicological assays.
e Molecular Weight: ~205.3 g/mol
o Predicted LogP: 2.6 — 3.1 (Highly Lipophilic

CNS Penetrant)
e pKa: ~9.8 (Basic Amine
lonized at physiological pH)

» Blood-Brain Barrier (BBB) Score: High (Class 1 CNS agent)

Predicted Toxins (Metabolites)

Using in silico metabolic prediction (e.g., SMARTCyp), the primary metabolic risks are:
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» O-Demethylation: Yields 3-(3-hydroxyphenyl)cyclohexan-1-amine (Phenol analog).

o Risk:[2] Phenolic metabolites often have higher affinity for Mu-opioid receptors (cf. O-
DSMT from Tramadol).

e N-Acetylation: Common for primary amines.

o Oxidative Deamination: Yields the corresponding ketone (3-(3-
methoxyphenyl)cyclohexanone).

In Vitro Safety Pharmacology (Tier 1)

This tier validates the "off-target” risks that cause acute lethality (cardiac arrest) or organ
failure.

A. Receptor Binding & Enzyme Inhibition Panel

Rationale: To determine if the compound acts as a "dirty drug" (promiscuous binder). Method:
Radioligand binding assays at 10 uM screening concentration.

Reference Ligand Risk Threshold (K

Target Rationale
(Control) )
hERG (K Critical: QT
prolongation/Arrhythm  E-4031 <1 uM (High Risk)
11.1) ia risk.
] Dissociative/Psychoto
NMDA (PCP Site) S PCP/MK-801 <100 nM
mimetic risk.
Sigma-1 ( Convulsive liability; Haloperidol/Pentazoci
o <50 nM
) neurotoxicity. ne
. Valvulopathy (2B) or
5-HT .p ) Y (25) Ketanserin <1lu™m
Hallucinations (2A).
Serotonin
SERT/NET Syndrome/Hypertensi Fluoxetine <100 nM
on.
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B. Cytotoxicity Screen (High Content Imaging)

Protocol:
e Cell Lines: HepG2 (Liver), HEK293 (Kidney), SH-SY5Y (Neuronal).
e Dosing: 7-point dilution (0.1 pM to 100 uM).
o Endpoints: ATP content (CellTiter-Glo) + Membrane Integrity (LDH Release).
o Acceptance Criteria: IC
> 50 UM indicates low baseline cytotoxicity.
Genetic Toxicology & Metabolic Stability (Tier 2)

A. Ames Test (Bacterial Reverse Mutation)

Purpose: Detect mutagenic potential of the arylamine moiety.
e Strains:S. typhimurium TA98, TA100 (x S9 metabolic activation).

o Expectation: Arylcyclohexylamines are typically non-mutagenic. A positive result usually
indicates impurity (e.g., aniline precursors).

B. Metabolic Stability (Microsomal)

Protocol: Incubate 1 uM compound with Human Liver Microsomes (HLM) + NADPH.

Timepoints: 0, 15, 30, 60 min.

Analysis: LC-MS/MS monitoring of parent depletion.

Calculation:

Risk: Rapid clearance (
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min) implies "First-Pass Effect," requiring higher oral doses which increases metabolite
toxicity load.

In Vivo Toxicology (Tier 3)

Ethical Note: All in vivo studies must follow IACUC/3Rs guidelines.

A. Acute Toxicity (Up-and-Down Procedure)
Method: OECD 425 (Rat/Mouse).

o Starting Dose: 175 mg/kg (Based on Tramadol/PCP analog data).
e Observation: 14 days.
e Endpoint: LD

estimation.

B. The Irwin Test (Functional Observation Battery)

Purpose: Map the specific CNS profile (Stimulant vs. Depressant vs. Dissociative). Scoring
Matrix:

» Dissociative Signs: Ataxia, Stereotypy (head weaving), Hyperlocomotion.
» Opioid Signs: Straub tail, Sedation, Respiratory depression.

e Serotonergic Signs: Tremor, Hind-limb abduction, Wet dog shakes.

C. Cardiotoxicity (Telemetry)

Method: Implanted telemetry in conscious rats. Monitor: Heart Rate (HR), Mean Arterial
Pressure (MAP), QTc interval. Warning Sign: A 3-methoxy-aryl amine often retains
sympathomimetic properties (NET inhibition), leading to dose-dependent hypertension.

Visualization of Screening Workflow
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The following diagram illustrates the decision logic for advancing 3-(3-
Methoxyphenyl)cyclohexan-1-amine through the safety pipeline.

Compound: 3-(3-Methoxyphenyl)

cyclohexan-1-amine

Tier O: In Silico Prediction
(LogP, pKa, SMARTCyp)

Pass Lipinski

Tier 1: Binding Panel
(hERG, NMDA, Sigma, SERT)

hERG + hERG -

STOP: High hERG Risk Tier 2: Cytotoxicity & Genotox
(IC50 < 1uM) (HepG2, Ames Test)

l

Metabolic Stability
(HLM t1/2)

Stable/Clean

Tier 3: In Vivo Tox
(Irwin Test, LD50)

Final Risk Assessment
(Therapeutic Index)

Click to download full resolution via product page

Caption: Hierarchical screening workflow prioritizing cardiac safety (hRERG) before in vivo
escalation.
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Comparative Toxicological Analysis (SAR)

To interpret the data generated above, compare results against these reference standards:

3-(3-
( 3-MeO-PCP Tramadol (Opioid
Parameter MeO)cyclohexan-1- ] o
. (Dissociative Ref) Ref)
amine (Target)

_ Sigma / SERT ,
Primary Target ) NMDA Antagonist MOR / SERT / NET
(Predicted)
) ) Moderate (Sigma High (NMDA ) o
Seizure Risk ) ] High (Inhibitory loss)
mediated) withdrawal)
Sedation Low to Moderate Low (Stimulating) Moderate
Cardiotoxicity Hypertension (NET) Tachycardia QT Prolongation

Conclusion: 3-(3-Methoxyphenyl)cyclohexan-1-amine is predicted to exhibit a mixed
stimulant-analgesic profile rather than a pure dissociative anesthetic profile. The primary
toxicological risks to monitor are serotonergic toxicity (if SERT affinity is high) and convulsive
liability (via Sigma-1 activation), rather than the respiratory depression typical of classical
opioids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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